Cas no 200007-66-5 (Benzoic acid, 4-cyano-2,5-difluoro-, methyl ester)

• Product Name: Benzoic acid, 4-cyano-2,5-difluoro-, methyl ester
• CAS No: 200007-66-5
• MF: C₉H₅F₂NO₂
• MW: 197.138309240341
• CID: 3880726
• PubChem ID: 66678474
• Update Time: 2025-04-22

Benzoic acid, 4-cyano-2,5-difluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-cyano-2,5-difluoro-, methyl ester
• Methyl 4-cyano-2,5-difluorobenzoate
• G79903
• 200007-66-5
• LSRYSGTUSGZBDA-UHFFFAOYSA-N
• SCHEMBL410466

• Inchi： 1S/C9H5F2NO2/c1-14-9(13)6-3-7(10)5(4-12)2-8(6)11/h2-3H,1H3
• InChI Key： LSRYSGTUSGZBDA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(F)=C(C#N)C=C1F

Computed Properties

• Exact Mass: 197.02883473Da
• Monoisotopic Mass: 197.02883473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.1Ų